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Compound of Interest

Compound Name: 1-Methylpiperidin-4-ol

Cat. No.: B091101

Application Note: Synthesis of 1-Methylpiperidin-4-
ol

Introduction

1-Methylpiperidin-4-ol is a valuable heterocyclic compound widely employed as a key building
block and intermediate in the synthesis of a diverse range of pharmaceutical agents.[1][2] Its
structure is a core component in the development of analgesics, kinase inhibitors, and other
therapeutic molecules.[2] The synthesis of 1-methylpiperidin-4-ol is most commonly and
efficiently achieved through the reduction of the corresponding ketone, 1-methyl-4-piperidone.
This application note details a standard laboratory protocol for this transformation using sodium
borohydride (NaBHa4), a mild and selective reducing agent.[3][4]

The reduction of 1-methyl-4-piperidone with sodium borohydride is a robust and high-yielding
reaction, converting the ketone functional group into a secondary alcohol.[4][5] This method is
favored for its operational simplicity, safety, and the high purity of the resulting product.

Chemical Reaction Scheme

The overall chemical transformation is the reduction of a ketone to a secondary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

